Cas no 1461707-17-4 (4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride)

• Product Name: 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride
• CAS No: 1461707-17-4
• MF: C₁₃H₁₇Cl₂FN₂O
• MW: 307.191284894943
• CID: 4777133
• PubChem ID: 75420558
• Update Time: 2025-06-10

4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride
• NE46545
• 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride

• Inchi： 1S/C13H16ClFN2O.ClH/c1-7(2)17-12(18)6-11(16)13(17)8-3-4-9(14)10(15)5-8;/h3-5,7,11,13H,6,16H2,1-2H3;1H
• InChI Key： DXAUMFIBFUIUSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1C(CC(N1C(C)C)=O)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Topological Polar Surface Area: 46.3

Additional information on 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride

Comprehensive Overview of 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride (CAS No. 1461707-17-4)

The compound 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride (CAS No. 1461707-17-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidin-2-one core substituted with 4-chloro-3-fluorophenyl and propan-2-yl groups, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments with fewer side effects. This compound’s hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug formulations. Its 4-amino and halogenated phenyl moieties suggest potential interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or kinases, which are hot topics in modern pharmacology. These attributes align with current trends in precision medicine and personalized therapy, where molecular specificity is paramount.

The synthesis of 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride involves multi-step organic reactions, including amidation, halogenation, and salt formation. These processes are optimized to achieve high purity, as impurities can significantly impact pharmacological activity. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to verify its structural integrity. Such rigorous quality control is essential for compliance with Good Manufacturing Practices (GMP), a recurring concern among pharmaceutical manufacturers and regulatory bodies.

From a commercial perspective, this compound is cataloged under CAS No. 1461707-17-4 by suppliers specializing in pharmaceutical intermediates and research chemicals. Its availability is often linked to the growing market for custom synthesis services, catering to academic and industrial labs. Online searches for this compound frequently include terms like "pyrrolidin-2-one derivatives", "fluorophenyl-based inhibitors", and "amino-substituted heterocycles", reflecting its niche yet expanding relevance.

Environmental and safety considerations are also critical when handling 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride. While not classified as hazardous under standard guidelines, proper laboratory practices—such as the use of personal protective equipment (PPE) and fume hoods—are recommended. This aligns with broader industry shifts toward green chemistry and sustainable synthesis, which prioritize minimal waste and energy efficiency.

In summary, 4-Amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride (CAS No. 1461707-17-4) represents a promising scaffold for medicinal chemistry. Its structural features and physicochemical properties position it as a candidate for further investigation in drug development pipelines, particularly for conditions requiring targeted modulation of biological pathways. As research progresses, this compound may emerge as a key player in the next generation of therapeutic agents.